Cas no 912824-84-1 (2-(Dibenzo[b,d]thiophen-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(Dibenzo[b,d]thiophen-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
912824-84-1 structure
Product Name:2-(Dibenzo[b,d]thiophen-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:912824-84-1
MF:C18H19BO2S
MW:310.218263864517
MDL:MFCD18452170
CID:996231
PubChem ID:253660517
Update Time:2025-09-27

2-(Dibenzo[b,d]thiophen-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-(Dibenzo[b,d]thiophen-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)dibenzothiophene
    • Dibenzothiophene-4-boronic acid pinacol ester
    • 2-dibenzothiophen-4-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 4-Dibenzothiopheneboronic Acid Pinacol Ester
    • 2-(Dibenzothiophene-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • PubChem23519
    • C18H19BO2S
    • 5265AC
    • SY038099
    • ST2404026
    • AX8236454
    • AM20041395
    • T3236
    • 4-Dibenzothiopheneboronic Acid
    • 1,3,2-Dioxaborolane, 2-(4-dibenzothienyl)-4,4,5,5-tetramethyl- (9CI)
    • 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)dibenzothiophene (ACI)
    • 4,4,5,5-TETRAMETHYL-2-{8-THIATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2(7),3,5,10,12-HEXAEN-6-YL}-1,3,2-DIOXABOROLANE
    • AS-55615
    • Dibenzo[b,d]thiophen-4-ylboronic acid pinacol ester
    • CS-0091612
    • 912824-84-1
    • DB-360232
    • MFCD18452170
    • AKOS016005638
    • SCHEMBL5019783
    • DTXSID00726258
    • MDL： MFCD18452170
    • Inchi： 1S/C18H19BO2S/c1-17(2)18(3,4)21-19(20-17)14-10-7-9-13-12-8-5-6-11-15(12)22-16(13)14/h5-11H,1-4H3
    • InChI Key： XPRBSZLRNLZXNT-UHFFFAOYSA-N
    • SMILES： O1C(C)(C)C(C)(C)OB1C1C2SC3C(C=2C=CC=1)=CC=CC=3

Computed Properties

  • Exact Mass: 310.12000
  • Monoisotopic Mass: 310.1198812g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.7

Experimental Properties

  • Melting Point: 68.0 to 72.0 deg-C
  • PSA: 46.70000
  • LogP: 4.35370

2-(Dibenzo[b,d]thiophen-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(Dibenzo[b,d]thiophen-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

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2-(Dibenzo[b,d]thiophen-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Production Method

Production Method 1

76-09-5 76-09-5
108847-20-7 108847-20-7
912824-84-1 912824-84-1
Reaction Conditions
1.1 Solvents: Toluene ;  80 °C
Reference
Non-Doped Deep Blue and Doped White Electroluminescence Devices Based on Phenanthroimidazole Derivative
Chen, Shuo; Wu, Yukun; Hu, Shoucheng; Zhao, Yi; Fang, Daining, Journal of Fluorescence, 2017, 27(2), 451-461

Production Method 2

76-09-5 76-09-5
108847-20-7 108847-20-7
912824-84-1 912824-84-1
Reaction Conditions
1.1 Solvents: Diethyl ether ;  overnight, rt
Reference
Copper-Mediated Fluorination of Arylboronate Esters. Identification of a Copper(III) Fluoride Complex
Fier, Patrick S.; Luo, Jingwei; Hartwig, John F., Journal of the American Chemical Society, 2013, 135(7), 2552-2559

Production Method 3

132034-89-0 132034-89-0
73183-34-3 73183-34-3
912824-84-1 912824-84-1
Reaction Conditions
1.1 Catalysts: Silver fluoride Solvents: Acetonitrile ;  rt
Reference
Engaging Ag(0) single atoms in silver(I) salts-mediated C-B and C-S coupling under visible light irradiation
Cui, Enxin; Qiao, Dan; Li, Haibin; Guo, Lirong; Tung, Chen-Ho; et al, Journal of Catalysis, 2021, 402, 255-263

2-(Dibenzo[b,d]thiophen-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Raw materials

2-(Dibenzo[b,d]thiophen-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Preparation Products

2-(Dibenzo[b,d]thiophen-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Related Literature

Related Categories

912824-84-1 (2-(Dibenzo[b,d]thiophen-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane) Related Products

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